Cas no 1643866-89-0 ((1s,4s)-N1,N1-dimethylcyclohexane-1,4-diamine, bis(trifluoroacetic acid))

• Product Name: (1s,4s)-N1,N1-dimethylcyclohexane-1,4-diamine, bis(trifluoroacetic acid)
• CAS No: 1643866-89-0
• MF: C₁₂H₂₀F₆N₂O₄
• MW: 370.288624763489
• CID: 5673537
• PubChem ID: 154578353
• Update Time: 2025-06-07

(1s,4s)-N1,N1-dimethylcyclohexane-1,4-diamine, bis(trifluoroacetic acid) Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanediamine, N1,N1-dimethyl-, cis-, 2,2,2-trifluoroacetate (1:2)
• (1s,4s)-N1,N1-dimethylcyclohexane-1,4-diamine; bis(trifluoroacetic acid)
• 1643866-89-0
• 4-N,4-N-Dimethylcyclohexane-1,4-diamine;2,2,2-trifluoroacetic acid
• EN300-26681822
• (1s,4s)-N1,N1-dimethylcyclohexane-1,4-diamine, bis(trifluoroacetic acid)

• Inchi： 1S/C8H18N2.2C2HF3O2/c1-10(2)8-5-3-7(9)4-6-8;2*3-2(4,5)1(6)7/h7-8H,3-6,9H2,1-2H3;2*(H,6,7)
• InChI Key： JIPISPVWUSHGRN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.N(C)(C)C1CCC(CC1)N

Computed Properties

• Exact Mass: 370.13272610g/mol
• Monoisotopic Mass: 370.13272610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on (1s,4s)-N1,N1-dimethylcyclohexane-1,4-diamine, bis(trifluoroacetic acid)

Introduction to (1S,4S)-N1,N1-Dimethylcyclohexane-1,4-Diamine, Bis(trifluoroacetic Acid) (CAS No. 1643866-89-0)

(1S,4S)-N1,N1-Dimethylcyclohexane-1,4-diamine, bis(trifluoroacetic acid) (CAS No. 1643866-89-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is a chiral diamine derivative, characterized by the presence of two dimethylamino groups and two trifluoroacetic acid moieties. The chiral centers at the 1 and 4 positions of the cyclohexane ring impart enantiomeric purity, making it a valuable building block for the synthesis of various bioactive molecules.

The synthesis of (1S,4S)-N1,N1-dimethylcyclohexane-1,4-diamine, bis(trifluoroacetic acid) involves a series of well-defined chemical transformations. The initial step typically involves the formation of the cyclohexane ring with the desired chirality, followed by the introduction of the dimethylamino groups and the trifluoroacetic acid moieties. Recent advancements in asymmetric synthesis have significantly improved the yield and enantiomeric purity of this compound, making it more accessible for research and development purposes.

In terms of its physical and chemical properties, (1S,4S)-N1,N1-dimethylcyclohexane-1,4-diamine, bis(trifluoroacetic acid) is a white crystalline solid with a high melting point and good solubility in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). These properties make it suitable for various analytical techniques and purification methods. The compound's stability under different conditions has also been extensively studied, ensuring its reliability in long-term storage and use.

The biological activity of (1S,4S)-N1,N1-dimethylcyclohexane-1,4-diamine, bis(trifluoroacetic acid) has been a subject of interest in recent years. Research has shown that this compound exhibits promising activity as a ligand for various receptors and enzymes. For instance, studies have demonstrated its potential as an inhibitor of specific protein-protein interactions (PPIs), which are crucial in many biological processes and disease states. The ability to modulate PPIs makes this compound a valuable tool in drug discovery and development.

In the context of medicinal chemistry, (1S,4S)-N1,N1-dimethylcyclohexane-1,4-diamine, bis(trifluoroacetic acid) has been explored as a lead compound for the development of novel therapeutic agents. Its unique structure allows for the design of derivatives with enhanced potency and selectivity. For example, recent studies have focused on optimizing the substituents on the cyclohexane ring to improve binding affinity to target proteins. These efforts have led to the identification of several promising candidates for further preclinical evaluation.

The application of (1S,4S)-N1,N1-dimethylcyclohexane-1,4-diamine, bis(trifluoroacetic acid) extends beyond medicinal chemistry. In materials science, this compound has been used as a chiral dopant in polymer systems to induce chirality in supramolecular assemblies. The resulting materials exhibit unique optical properties and have potential applications in areas such as chiroptical sensors and chiral separation technologies.

From an environmental perspective, the synthesis and use of (1S,4S)-N1,N1-dimethylcyclohexane-1,4-diamine, bis(trifluoroacetic acid) are being evaluated for their sustainability. Green chemistry principles are increasingly being applied to minimize environmental impact during production processes. For instance, efforts are underway to develop catalytic methods that reduce waste generation and energy consumption while maintaining high yields and enantiomeric purity.

In conclusion, (1S,4S)-N1,N1-dimethylcyclohexane-1,4-diamine, bis(trifluoroacetic acid) (CAS No. 1643866-89-0) is a versatile compound with significant potential in various scientific disciplines. Its unique structural features and biological activity make it an important molecule for research in organic chemistry, medicinal chemistry, materials science, and environmental science. As ongoing studies continue to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in future scientific advancements.